Neopentyl glycol Neopentyl glycol 2,2-Dimethyl-1,3-propanediol readily absorbs moisture on exposure to air.
Neopentyl glycol is a propane-1,3-diol carrying two methyl groups at position 2.
2,2-dimethylpropane-1,3-diol is a white crystalline solid. Melting point 130°C.
Brand Name: Vulcanchem
CAS No.: 126-30-7
VCID: VC20808386
InChI: InChI=1S/C5H12O2/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3
SMILES: CC(C)(CO)CO
Molecular Formula: C5H12O2
(CH3)2C(CH2OH)2
C5H12O2
Molecular Weight: 104.15 g/mol

Neopentyl glycol

CAS No.: 126-30-7

Cat. No.: VC20808386

Molecular Formula: C5H12O2
(CH3)2C(CH2OH)2
C5H12O2

Molecular Weight: 104.15 g/mol

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Neopentyl glycol - 126-30-7

Specification

Description 2,2-Dimethyl-1,3-propanediol readily absorbs moisture on exposure to air.
Neopentyl glycol is a propane-1,3-diol carrying two methyl groups at position 2.
2,2-dimethylpropane-1,3-diol is a white crystalline solid. Melting point 130°C.
CAS No. 126-30-7
Molecular Formula C5H12O2
(CH3)2C(CH2OH)2
C5H12O2
Molecular Weight 104.15 g/mol
IUPAC Name 2,2-dimethylpropane-1,3-diol
Standard InChI InChI=1S/C5H12O2/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3
Standard InChI Key SLCVBVWXLSEKPL-UHFFFAOYSA-N
Impurities Impurities may include neopentyl glycol monoformate, neopentyl glycol monoisobutyrate, 2,2,4-trimethyl-1,3-pentanediol, and the cyclic acetal from the reaction of hydroxypivaldehyde and neopentyl glycol.
SMILES CC(C)(CO)CO
Canonical SMILES CC(C)(CO)CO
Boiling Point 406.4 °F at 760 mm Hg (USCG, 1999)
208.0 °C
207 °C
210 °C
Colorform Needles from benzene
Crystalline solid
Flash Point 225 °F (USCG, 1999)
265 °F (129 °C) (open cup)
107 °C
Melting Point 260.6 °F (USCG, 1999)
130.0 °C
129.3 °C
127 °C

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